(R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone (R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone Or-1855, also known as levosimendan or simadax, belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. Or-1855 is considered to be a practically insoluble (in water) and relatively neutral molecule. Or-1855 has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, or-1855 is primarily located in the cytoplasm.
A hydrazone and pyridazine derivative; the levo-form is a phosphodiesterase III inhibitor, calcium-sensitizing agent, and inotropic agent that is used in the treatment of HEART FAILURE.
Brand Name: Vulcanchem
CAS No.: 101328-85-2
VCID: VC0022602
InChI: InChI=1S/C11H13N3O/c1-7-6-10(15)13-14-11(7)8-2-4-9(12)5-3-8/h2-5,7H,6,12H2,1H3,(H,13,15)/t7-/m1/s1
SMILES: CC1CC(=O)NN=C1C2=CC=C(C=C2)N
Molecular Formula: C11H13N3O
Molecular Weight: 203.24 g/mol

(R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone

CAS No.: 101328-85-2

Reference Standards

VCID: VC0022602

Molecular Formula: C11H13N3O

Molecular Weight: 203.24 g/mol

(R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone - 101328-85-2

CAS No. 101328-85-2
Product Name (R)-6-(4-Aminophenyl)-4,5-dihydro-5-methyl-3(2H)-pyridazinone
Molecular Formula C11H13N3O
Molecular Weight 203.24 g/mol
IUPAC Name (4R)-3-(4-aminophenyl)-4-methyl-4,5-dihydro-1H-pyridazin-6-one
Standard InChI InChI=1S/C11H13N3O/c1-7-6-10(15)13-14-11(7)8-2-4-9(12)5-3-8/h2-5,7H,6,12H2,1H3,(H,13,15)/t7-/m1/s1
Standard InChIKey GDMRFHZLKNYRRO-SSDOTTSWSA-N
Isomeric SMILES C[C@@H]1CC(=O)NN=C1C2=CC=C(C=C2)N
SMILES CC1CC(=O)NN=C1C2=CC=C(C=C2)N
Canonical SMILES CC1CC(=O)NN=C1C2=CC=C(C=C2)N
Description Or-1855, also known as levosimendan or simadax, belongs to the class of organic compounds known as aniline and substituted anilines. These are organic compounds containing an aminobenzene moiety. Or-1855 is considered to be a practically insoluble (in water) and relatively neutral molecule. Or-1855 has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, or-1855 is primarily located in the cytoplasm.
A hydrazone and pyridazine derivative; the levo-form is a phosphodiesterase III inhibitor, calcium-sensitizing agent, and inotropic agent that is used in the treatment of HEART FAILURE.
Synonyms ((4-(1,4,5,6-tetrahydro-4-methyl-6-oxo-3-pyridazinyl)phenyl)hydrazono)propanedinitrile
dextrosimendan
Levosimendan
OR 1259
OR 1855
OR-1259
OR-1855
Simadax
simendan
PubChem Compound 10465484
Last Modified Nov 11 2021
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